Pyrido[2,3-b][1,4]benzodioxin

• IUPAC Name: [1,4]benzodioxino[3,2-b]pyridine
• InChI: InChI=1S/C11H7NO2/c1-2-5-9-8(4-1)13-10-6-3-7-12-11(10)14-9/h1-7H
• InChI Key: PMKZEDFCVXHSIG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)OC3=C(O2)N=CC=C3
• Molecular Formula: C11H7NO2
• DSSTOX Substance ID: DTXSID90558580
• Molecular Weight: 185.18 g/mol
• CAS RN: 72850-33-0

Description

Pyrido[2,3-b][1,4]benzodioxin is an aromatic ring. It is also known as 1,4-Benzodioxine.

Synthesis Analysis

New pyrido[3,2-b][1,4]benzoxazines and pyrido[3,2-b][1,4]benzothiazines were synthesized by the base-mediated reactions of substituted 2-chloro-3-nitropyridines with o-amino(thio)phenols. The reactions involve a sequential nucleophilic substitution of the chlorine atom and the nitro group affected by either O,N- or S,N-binucleophile. An efficient and practical method has been developed for the synthesis of 6-aryl-substituted pyrido[2,3-b][1,4]benzoxazepines via a Friedel−Crafts reaction of readily accessible 2-phenoxypyridin-3-amines and aromatic acids.

Molecular Structure Analysis

The chemical structures of novel pyrido[2,3-b]pyrazin based heterocyclic compounds were ascertained by spectral techniques (NMR, FT-IR). Density functional theory (DFT) computations with B3LYP/6-31G(d,p) level of theory were executed to obtain spectroscopic and electronic properties.

Chemical Reactions Analysis

New pyrido[3,2-b][1,4]benzoxazines and pyrido[3,2-b][1,4]benzothiazines were synthesized by the base-mediated reactions of substituted 2-chloro-3-nitropyridines with o-amino(thio)phenols. The reactions involve a sequential nucleophilic substitution of the chlorine atom and the nitro group affected by either O,N- or S,N-binucleophile.

Synthesis routes and methods

Procedure details

Anhydrous pyridine hydrochloride is prepared by distillation to a temperature of 220° C. from a mixture of 42 g of pyridine and 50 ml of concentrated hydrochloric acid. Under a nitrogen atmosphere, the pyridine hydrochloride is allowed to cool to 100° C. and 5 g of 2-chloro-3-(2-methoxyphenoxy)pyridine is added and the mixture is refluxed 1 hour. The mixture is cooled and 200 ml of water is added. The mixture is extracted with 250 ml diethyl ether and the extracts are washed with 10 ml of concentrated ammonium hydroxide. The ether layer is dried and evaporated to yield the pyrido[2,3-B][1,4]benzodioxin, mp 95°-97° C., after sublimation at 0.1 mm pressure.